Endo- versus exo-cavity interplay of p-benzylcalix[4]arene with spheroidal molecules

CrystEngComm Pub Date: 2006-04-03 DOI: 10.1039/B600550K

Abstract

p-Benzylcalix[4]arene forms inclusion complexes with o-carborane and C60 wherein the icosahedral molecules reside endo or exo relative to the calixarene cavity with the threshold for endovs. exo binding lying between 8.1 and 10.0 Å; in the extended structures the o-carboranes are arranged in ‘pairs’ whereas the fullerenes are packed into novel flat sheets with each calixarene nestled into a cavity created by a square array of fullerenes.

Graphical abstract: Endo- versus exo-cavity interplay of p-benzylcalix[4]arene with spheroidal molecules
Endo- versus exo-cavity interplay of p-benzylcalix[4]arene with spheroidal molecules
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